Cas no 1381762-91-9 (1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic acid)

• Product Name: 1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic acid
• CAS No: 1381762-91-9
• CID: 4595569
• Update Time: 2025-05-25

1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic acid Chemical and Physical Properties

Names and Identifiers

• 1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic acid

Additional information on 1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic acid

1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic Acid: A Comprehensive Overview

The compound with CAS No. 1381762-91-9, known as 1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a decanedioic acid backbone with two sulfonyl hydrazide groups at the 1 and 10 positions. The sulfonyl hydrazide groups are particularly notable for their ability to participate in various chemical reactions, making this compound a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of 1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic acid in the development of advanced materials, particularly in the realm of self-healing polymers. Researchers have demonstrated that the compound's ability to form hydrogen bonds and its reactivity with carbonyl groups make it an ideal candidate for creating dynamic covalent networks. These networks exhibit remarkable self-healing properties, which could revolutionize industries such as aerospace, automotive manufacturing, and electronics.

In addition to its applications in materials science, this compound has also shown promise in the field of drug delivery systems. The sulfonyl hydrazide groups have been found to enhance the bioavailability of certain drugs by acting as carriers that protect drug molecules from enzymatic degradation. This property has led to investigations into its use as a component in targeted drug delivery systems, where precise control over drug release is critical.

The synthesis of 1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic acid involves a multi-step process that begins with the preparation of decanedioic acid derivatives. The subsequent introduction of the sulfonyl hydrazide groups is achieved through a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From a structural perspective, the compound's decanedioic acid backbone provides a rigid framework that enhances its stability under various environmental conditions. The presence of two sulfonyl hydrazide groups at the terminal positions further increases its functionality, enabling it to participate in a wide range of chemical transformations. This duality makes it an invaluable tool in both academic research and industrial applications.

Looking ahead, ongoing research is focused on optimizing the properties of 1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic acid for specific applications. For instance, scientists are exploring ways to modify the substituents on the sulfonyl groups to enhance their reactivity or selectivity in certain reactions. Additionally, efforts are being made to integrate this compound into hybrid materials that combine organic and inorganic components, potentially leading to new classes of functional materials.

In conclusion, 1,10-Bis[2-[(4-methylphenyl)sulfonyl]hydrazide]-decanedioic acid stands as a testament to the ingenuity and precision of modern organic chemistry. Its unique structure and versatile properties continue to open up new avenues for innovation across multiple disciplines. As research progresses, this compound is poised to play an increasingly important role in shaping the future of materials science and pharmaceutical development.